Cas no 1396800-95-5 (N-2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl-N'-(3-fluoro-4-methylphenyl)ethanediamide)

• Product Name: N-2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl-N'-(3-fluoro-4-methylphenyl)ethanediamide
• CAS No: 1396800-95-5
• MF: C₁₈H₁₉FN₂O₄
• MW: 346.352868318558
• CID: 6439678
• Update Time: 2025-05-17

N-2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl-N'-(3-fluoro-4-methylphenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl-N'-(3-fluoro-4-methylphenyl)ethanediamide
• N-[2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl]-N'-(3-fluoro-4-methylphenyl)oxamide

• Inchi： 1S/C18H19FN2O4/c1-11-4-7-13(9-14(11)19)21-17(23)16(22)20-10-18(24,12-5-6-12)15-3-2-8-25-15/h2-4,7-9,12,24H,5-6,10H2,1H3,(H,20,22)(H,21,23)
• InChI Key： ZLJUFCHYVDHHFF-UHFFFAOYSA-N
• SMILES： C(NCC(C1CC1)(C1=CC=CO1)O)(=O)C(NC1=CC=C(C)C(F)=C1)=O

Additional information on N-2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl-N'-(3-fluoro-4-methylphenyl)ethanediamide

Introduction to N-2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl-N'-(3-fluoro-4-methylphenyl)ethanediamide (CAS No. 1396800-95-5)

N-2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl-N'-(3-fluoro-4-methylphenyl)ethanediamide, identified by its CAS number 1396800-95-5, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule, featuring a unique structural framework, has garnered attention due to its potential biological activity and the innovative approach it represents in molecular design.

The compound's structure incorporates several key functional groups that contribute to its pharmacological profile. The presence of a cyclopropyl moiety and a furan ring provides a distinct spatial arrangement that may influence its interaction with biological targets. Additionally, the hydroxyethyl group and the 3-fluoro-4-methylphenyl substituent introduce both hydrophilic and lipophilic characteristics, which are crucial for optimizing drug solubility and membrane permeability.

In recent years, there has been growing interest in the development of novel therapeutic agents that leverage structural complexity to achieve high specificity and efficacy. The molecule N-2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl-N'-(3-fluoro-4-methylphenyl)ethanediamide exemplifies this trend, as it combines multiple pharmacophores in a single scaffold. This approach has been shown to enhance binding affinity and reduce off-target effects, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential application in the treatment of various diseases. Preclinical studies have suggested that molecules with similar structural features may exhibit inhibitory activity against enzymes involved in inflammatory pathways. The cyclopropyl group, in particular, has been identified as a key element in enhancing binding interactions with certain protein targets, while the furan ring contributes to metabolic stability.

The synthesis of N-2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl-N'-(3-fluoro-4-methylphenyl)ethanediamide represents a significant achievement in synthetic chemistry. The multi-step process involves careful selection of reagents and reaction conditions to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex framework of the molecule. These synthetic strategies not only highlight the ingenuity of modern chemical methodologies but also pave the way for scalable production processes.

Evaluation of the compound's pharmacokinetic properties is essential for determining its suitability for clinical use. Studies have indicated that N-2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl-N'-(3-fluoro-4-methylphenyl)ethanediamide exhibits favorable solubility and metabolic stability, which are critical factors for drug bioavailability. Furthermore, preliminary toxicology studies have shown no significant adverse effects at tested doses, suggesting a promising safety profile.

The integration of computational chemistry and machine learning has accelerated the discovery process for novel compounds like N-2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl-N'-(3-fluoro-4-methylphenyl)ethanediamide. By leveraging these technologies, researchers can predict biological activity and optimize molecular structures with unprecedented efficiency. This interdisciplinary approach not only reduces experimental costs but also enables the rapid identification of lead compounds for further development.

In conclusion, N-2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl-N'-(3-fluoro-4-methylphenyl)ethanediamide (CAS No. 1396800-95-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with promising preclinical results, make it a valuable candidate for therapeutic development. As research continues to evolve, this compound exemplifies the potential of innovative molecular design to address unmet medical needs.